Cas no 29609-26-5 (1-Piperidinesulfonamide,2,5-dimethyl-)
29609-26-5 structure
Product Name:1-Piperidinesulfonamide,2,5-dimethyl-
CAS No:29609-26-5
MF:C7H16N2O2S
MW:192.279140472412
CID:240469
Update Time:2024-01-26
1-Piperidinesulfonamide,2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinesulfonamide,2,5-dimethyl-
- 1-Piperidinesulfonamide,2,5-dimethyl-(8CI)
- 1-Piperidinesulfonamide, 2,5-dimethyl-
-
- Inchi: 1S/C7H16N2O2S/c1-6-3-4-7(2)9(5-6)12(8,10)11/h6-7H,3-5H2,1-2H3,(H2,8,10,11)
- InChI Key: YEIMPBGCYOVLMP-UHFFFAOYSA-N
- SMILES: N1(S(N)(=O)=O)CC(C)CCC1C
Computed Properties
- Exact Mass: 192.09338
- Monoisotopic Mass: 192.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.8A^2
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 306.6±25.0 °C(Predicted)
- PSA: 63.4
- pka: 12.74±0.60(Predicted)
1-Piperidinesulfonamide,2,5-dimethyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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